Cas no 61639-09-6 (2H-Pyran, 3-cyclohexyltetrahydro-)

• Product name: 2H-Pyran, 3-cyclohexyltetrahydro-
• CAS No: 61639-09-6
• MF: C₁₁H₂₀O
• MW: 168.2759
• CID: 471803
• PubChem ID: 12298433

2H-Pyran, 3-cyclohexyltetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 3-cyclohexyltetrahydro-
• 3-cyclohexyloxane
• SCHEMBL19465103
• 61639-09-6
• DTXSID00486022
• 3-cyclohexyltetrahydropyran

• Inchi： InChI=1S/C11H20O/c1-2-5-10(6-3-1)11-7-4-8-12-9-11/h10-11H,1-9H2
• InChI Key： ADUYAWDUHVJKOC-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)C2CCCOC2

Computed Properties

• Exact Mass: 168.1515
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• XLogP3: 3.6

Experimental Properties

• PSA: 9.23